Cas no 2344685-70-5 (Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1))
Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1)
-
- Inchi: 1S/C9H19NO.ClH/c1-8(2)6(10)9(3,4)7(8)11-5;/h6-7H,10H2,1-5H3;1H
- InChI Key: YRBPYAADGSAOFX-UHFFFAOYSA-N
- SMILES: O(C1C(C)(C)C(N)C1(C)C)C.Cl
Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7426556-0.05g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 0.05g |
$252.0 | 2025-03-11 | |
| Enamine | EN300-7426556-0.1g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 0.1g |
$376.0 | 2025-03-11 | |
| Enamine | EN300-7426556-0.25g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 0.25g |
$538.0 | 2025-03-11 | |
| Enamine | EN300-7426556-0.5g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 0.5g |
$847.0 | 2025-03-11 | |
| Enamine | EN300-7426556-1.0g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 1.0g |
$1086.0 | 2025-03-11 | |
| Enamine | EN300-7426556-2.5g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 2.5g |
$2127.0 | 2025-03-11 | |
| Enamine | EN300-7426556-5.0g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 5.0g |
$3147.0 | 2025-03-11 | |
| Enamine | EN300-7426556-10.0g |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride |
2344685-70-5 | 95.0% | 10.0g |
$4667.0 | 2025-03-11 | |
| 1PlusChem | 1P0286Y9-50mg |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride, Mixture of diastereomers |
2344685-70-5 | 95% | 50mg |
$363.00 | 2024-05-23 | |
| 1PlusChem | 1P0286Y9-100mg |
3-methoxy-2,2,4,4-tetramethylcyclobutan-1-amine hydrochloride, Mixture of diastereomers |
2344685-70-5 | 95% | 100mg |
$527.00 | 2024-05-23 |
Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1)
Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research
Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1), with the CAS number 2344685-70-5, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and biochemical studies. The presence of a cyclobutane ring substituted with methoxy and dimethyl groups, coupled with its hydrochloride salt form, imparts distinct chemical properties that make it a valuable candidate for further exploration.
The cyclobutane core is a prominent feature in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, the additional methoxy and dimethyl groups further modulate its pharmacokinetic profile. The hydrochloride salt form not only improves solubility but also ensures stability under various storage conditions, making it an ideal candidate for both laboratory studies and potential clinical trials.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have suggested that the structural rigidity provided by the cyclobutane ring may facilitate tight binding to protein receptors, potentially leading to the development of novel therapeutic agents. The methoxy group introduces polarity, enhancing interactions with polar residues in biological targets, while the dimethyl groups contribute to steric hindrance, optimizing binding orientation.
In the context of drug discovery, Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) has been explored for its potential role in modulating enzymatic activity. Preliminary studies indicate that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The ability to fine-tune its structure allows for the development of derivatives with enhanced specificity and reduced side effects.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the cyclobutane ring necessitates precise control over reaction conditions to avoid unwanted byproducts. The subsequent methylation and methoxylation steps further demonstrate the complexity involved in constructing such a molecule. Advances in synthetic methodologies have made it possible to produce this compound in higher yields and purity, facilitating its use in downstream applications.
One of the most intriguing aspects of Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) is its potential as a scaffold for drug design. By modifying specific functional groups within its structure, researchers can generate libraries of compounds with varying biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization.
The hydrochloride salt form of this compound offers additional advantages in formulation development. Its improved solubility makes it suitable for various administration routes, including oral and intravenous delivery. This flexibility is crucial for translating laboratory findings into clinical applications. Furthermore, the stability provided by the salt form ensures that the compound remains viable during storage and transportation.
Current research is focused on elucidating the mechanism of action of this compound in vitro and in vivo. By understanding how it interacts with biological targets at a molecular level, scientists can design more effective therapeutic strategies. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining the structure-activity relationships (SAR) of this compound.
The impact of computational methods on drug discovery cannot be overstated. Molecular modeling software allows researchers to simulate interactions between Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) and biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.
In conclusion, Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and mechanisms of action for this compound, its importance in modern chemical biology is set to grow even further.
2344685-70-5 (Cyclobutanamine, 3-methoxy-2,2,4,4-tetramethyl-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)